Cas no 2171959-54-7 (tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate)

• Product Name: tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate
• CAS No: 2171959-54-7
• MF: C₁₂H₂₁N₅O₂
• MW: 267.327441930771
• CID: 5852899
• PubChem ID: 165807455
• Update Time: 2025-10-28

tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate
• tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-2-yl}carbamate
• EN300-1274793
• 2171959-54-7

• Inchi： 1S/C12H21N5O2/c1-7-5-6-17-9(8(7)13)14-10(16-17)15-11(18)19-12(2,3)4/h7-8H,5-6,13H2,1-4H3,(H,15,16,18)
• InChI Key： OMLZDCQRRQLKOF-UHFFFAOYSA-N
• SMILES： O(C(NC1=NN2C(C(C(C)CC2)N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.16952493g/mol
• Monoisotopic Mass: 267.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.1Ų

Additional information on tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate

Research Brief on tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate (CAS: 2171959-54-7)

In recent years, the compound tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate (CAS: 2171959-54-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its triazolopyridine core, has emerged as a promising scaffold for the development of novel therapeutic agents. Its unique structural features and potential biological activities make it a subject of intense research, particularly in the context of drug discovery and development.

The primary focus of recent studies has been on elucidating the synthetic pathways, pharmacological properties, and potential applications of this compound. Researchers have explored its utility as a key intermediate in the synthesis of more complex molecules, as well as its direct biological effects. The presence of the tert-butyl carbamate group and the amino functionality at the 8-position of the triazolopyridine ring suggests potential for interactions with various biological targets, including enzymes and receptors.

One of the most notable advancements in this area is the development of efficient synthetic routes for the production of tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate. Recent publications have described optimized protocols that improve yield and purity, which are critical for its application in drug discovery. These methods often involve multi-step reactions, including cyclization and protection-deprotection strategies, to achieve the desired product with high enantiomeric purity.

In terms of biological activity, preliminary studies have indicated that this compound may exhibit inhibitory effects on specific kinases and other enzymes involved in signal transduction pathways. Such properties are particularly relevant in the context of cancer research, where kinase inhibitors represent a major class of therapeutic agents. Further investigations are underway to explore its potential as a lead compound for the treatment of various malignancies.

Additionally, the compound's stability and pharmacokinetic properties have been subjects of recent research. Understanding its metabolic fate and bioavailability is essential for its development as a drug candidate. Early results suggest that the tert-butyl carbamate moiety enhances the compound's stability under physiological conditions, which could be advantageous for oral administration.

In conclusion, tert-butyl N-{8-amino-7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-yl}carbamate (CAS: 2171959-54-7) represents a versatile and promising compound in the realm of medicinal chemistry. Ongoing research efforts are expected to further elucidate its potential applications and optimize its properties for therapeutic use. The compound's unique structural features and biological activities position it as a valuable tool for drug discovery and a potential candidate for future clinical development.